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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B094433

This technical guide provides a comprehensive overview of the core physical properties of
Disperse Red 60, a widely used anthraquinone dye. The information is curated for
researchers, scientists, and professionals in drug development and related fields, with a focus
on delivering precise data and standardized experimental context.

Core Physical Properties

Disperse Red 60, also known by its chemical name 1-amino-4-hydroxy-2-
phenoxyanthraquinone, is a dark red solid.[1] It is insoluble in water but soluble in solvents like
dichloromethane.[1] Key physical parameters such as melting point and density are critical for
its application and processing.

The following table summarizes the key quantitative physical properties of Disperse Red 60.

Physical Property Value Units
Melting Point 185 °C
Density 1.44 g/cm3
Molar Mass 331.327 g/mol
Chemical Formula C20H13NOa4

Sources:[1][2][3]
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Experimental Protocols

While specific experimental documentation for the determination of Disperse Red 60's physical
properties is not publicly detailed, the following sections describe the standard methodologies
that are broadly accepted and utilized for determining the melting point and density of solid
organic compounds like Disperse Red 60.

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is
a common and reliable technique for this measurement.

Principle: A small, powdered sample of the crystalline solid is heated slowly at a controlled rate.
The temperature range over which the substance transitions from a solid to a liquid is observed
and recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of Disperse Red 60 (finely powdered)

Spatula or packing tool
Procedure:

o Sample Preparation: A small amount of dry, finely powdered Disperse Red 60 is introduced
into the open end of a capillary tube. The tube is then tapped gently on a hard surface to
pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus. The eyepiece is focused to ensure a clear view of the sample.

o Rapid Heating (Approximate Determination): The apparatus is heated rapidly to get an
approximate melting point. The temperature at which the sample melts is noted. The
apparatus is then allowed to cool to at least 20°C below this approximate temperature.
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e Accurate Determination: A fresh sample is prepared and placed in the apparatus. The
temperature is raised rapidly to about 15-20°C below the approximate melting point found in
the previous step.

o Slow Heating: The heating rate is then reduced to 1-2°C per minute.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has turned into a
clear liquid is recorded as the end of the melting range. This range is reported as the melting
point.

Gas pycnometry is a standard and highly accurate method for determining the true density of a
solid powder.

Principle: This techniqgue measures the volume of a solid object of known mass by measuring
the volume of gas it displaces. It is based on Boyle's Law, which relates pressure and volume.
An inert gas, typically helium, is used as it can penetrate fine pores.

Apparatus:

Gas pycnometer

Analytical balance

Sample of Disperse Red 60

Sample cell of a known volume
Procedure:

o Mass Measurement: A precise mass of the Disperse Red 60 sample is determined using an
analytical balance.

o Calibration: The pycnometer is calibrated using a standard sphere of a known volume.

o Sample Placement: The weighed sample is placed into the sample cell, which is then sealed
and placed into the analysis chamber of the pycnometer.
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e Analysis: The analysis is initiated. The instrument automatically fills a reference chamber
with helium to a specific pressure. A valve is then opened, allowing the gas to expand into
the sample chamber.

o Pressure Measurement: The pressure drop is measured. The volume of the solid sample is
calculated by the instrument based on the difference in pressure, as the solid material
reduces the volume available to the gas.

» Density Calculation: The density (p) is then calculated using the formula: p = mass (m) /
volume (V) where 'm' is the initial mass of the sample and 'V' is the volume determined by
the pycnometer.

e Replicates: The measurement is typically repeated several times to ensure accuracy and
reproducibility.

Visualization

The following diagram illustrates the classification and key attributes of Disperse Red 60,
providing a logical overview of its chemical identity and properties.
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Caption: Logical overview of Disperse Red 60's classification and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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